Cas no 175447-19-5 (4'-Desulfocarboxyatractylic acid)

• Product Name: 4'-Desulfocarboxyatractylic acid
• CAS No: 175447-19-5
• Molecular Formula: C₃₁H₄₆O₁₅S
• Molecular Weight: 690.752950191498
• CID: 5147942

4'-Desulfocarboxyatractylic acid Properties

Names and Identifiers

• 4-Desulfocarboxyatractylic acid
• Kaur-16-ene-18,19-dioic acid, 15-hydroxy-2-[[2-O-(3-methyl-1-oxobutyl)-3-O-sulfo-β-D-glucopyranosyl]oxy]-, (2β,15α)- (9CI)
• 4'-Desulfocarboxyatractylic acid

• InChIKey： YGOAVAYXZNQEGO-LNQSNDDKSA-N
• Inchi： 1S/C31H46O15S/c1-14(2)9-21(33)45-24-23(46-47(40,41)42)22(34)18(13-32)44-26(24)43-17-11-29(4)19-6-5-16-10-30(19,25(35)15(16)3)8-7-20(29)31(12-17,27(36)37)28(38)39/h14,16-20,22-26,32,34-35H,3,5-13H2,1-2,4H3,(H,36,37)(H,38,39)(H,40,41,42)/t16-,17+,18-,19+,20+,22-,23+,24-,25+,26-,29+,30-/m1/s1
• SMILES： C=C1[C@@H]2CC[C@]3([C@@]4(C)[C@@](CC[C@]3(C2)[C@H]1O)([H])[C@](C(O)=O)(C(O)=O)C[C@@H](O[C@@H]1O[C@H](CO)[C@@H](O)[C@H](OS(O)(=O)=O)[C@H]1OC(=O)CC(C)C)C4)[H]

Computed Properties

• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 47
• XLogP3: 1.128

Experimental Properties

• pka: -3.61±0.18(Predicted)
• Density: 1.49±0.1 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene glycosides Diterpene glycosides
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpene glycosides